Cas no 2229153-85-7 (methyl2-methyl-1-(pyrimidin-2-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(pyrimidin-2-yl)propan-2-ylamine
• CAS No: 2229153-85-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6448651
• PubChem ID: 165625457
• Update Time: 2025-05-23

methyl2-methyl-1-(pyrimidin-2-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(pyrimidin-2-yl)propan-2-ylamine
• methyl[2-methyl-1-(pyrimidin-2-yl)propan-2-yl]amine
• EN300-1765793
• 2229153-85-7

• Inchi： 1S/C9H15N3/c1-9(2,10-3)7-8-11-5-4-6-12-8/h4-6,10H,7H2,1-3H3
• InChI Key： LDANKEHILFIHJB-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1N=CC=CN=1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.8Ų

Additional information on methyl2-methyl-1-(pyrimidin-2-yl)propan-2-ylamine

Methyl 2-Methyl-1-(Pyrimidin-2-Yl)Propan-2-Ylamine (CAS No. 2229153-85-7): A Comprehensive Overview

The compound methyl 2-methyl-1-(pyrimidin-2-yl)propan-2-ylamine, identified by the CAS registry number 2229153-85-7, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of organic compounds known as amines, specifically tertiary amines, and features a pyrimidine ring fused with a methyl-substituted propanamine structure. Its unique chemical architecture makes it a subject of interest for researchers exploring novel synthetic pathways, drug delivery systems, and advanced materials.

Chemical Structure and Properties: The molecular structure of methyl 2-methyl-1-(pyrimidin-2-yl)propan-2-ylamine consists of a pyrimidine ring (a six-membered aromatic heterocycle containing two nitrogen atoms) connected to a branched alkyl chain. The presence of the pyrimidine ring introduces aromaticity and potential for hydrogen bonding, while the alkyl chain provides steric bulk and hydrophobicity. These properties collectively influence the compound's solubility, reactivity, and biological activity.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 2-methyl-1-(pyrimidin-2-yl)propan-2-ylamine through various routes, including nucleophilic substitution and coupling reactions. Researchers have optimized reaction conditions to enhance yield and purity, leveraging modern catalysts and green chemistry principles. The compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, confirming its molecular structure and purity.

Applications in Drug Discovery: The pyrimidine moiety in methyl 2-methyl-1-(pyrimidin-2-yl)propan-2-ylamine is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets such as kinases and nucleic acids. Recent studies have explored its potential as a lead compound in the development of anticancer agents, where it has shown promising activity against various cancer cell lines. Additionally, its structural flexibility allows for further functionalization to improve pharmacokinetic properties such as bioavailability and metabolic stability.

Materials Science Innovations: Beyond pharmacology, methyl 2-methyl-1-(pyrimidin-2-yil)propananil has found applications in materials science, particularly in the synthesis of novel polymers and coordination polymers. Its ability to act as a ligand in metalloorganic frameworks (MOFs) has been exploited to create porous materials with applications in gas storage and catalysis. Recent research highlights its role in enhancing the stability and selectivity of MOFs under harsh conditions.

Environmental Considerations: As interest grows in sustainable chemistry practices, researchers are investigating the environmental impact of methyl 2-methyl-pyrimidin-propananil throughout its lifecycle. Studies focus on minimizing waste generation during synthesis, optimizing energy consumption, and evaluating biodegradability to ensure its use aligns with green chemistry principles.

Future Prospects: The versatility of methyl 2-methy-pyrimidin-propananil opens doors for further exploration across multiple disciplines. Ongoing research aims to uncover new synthetic pathways, expand its application scope in drug discovery and materials science, and enhance its sustainability profile. As interdisciplinary collaboration intensifies, this compound is poised to contribute significantly to both academic research and industrial innovation.